2-nitro-N'-{[5-(4-morpholinyl)-2-furyl]methylene}benzohydrazide
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Overview
Description
N-[[5-(4-morpholinyl)-2-furanyl]methylideneamino]-2-nitrobenzamide is a C-nitro compound.
Scientific Research Applications
Synthesis and Derivatives
- The compound and its derivatives have been explored in various synthesis studies. For instance, Hirao et al. (1972) discussed the synthesis of derivatives of 3-(5-nitro-2-furyl)acrylonitrile, a related compound, demonstrating the versatility in creating different derivatives for potential applications in chemical research (Hirao & Kato, 1972).
Applications in Chemical Reactions
- Hassaneen et al. (1991) described the synthesis of C-(2-furyl)-N-(4-nitrophenyl)methanohydrazonyl bromide and its reaction with nucleophiles, highlighting the reactivity of similar compounds in chemical processes (Hassaneen et al., 1991).
Exploration in Medicinal Chemistry
- Sriram et al. (2010) conducted a study on various 5-nitro-2-furoic acid hydrazones, closely related to the compound , for their in vitro activities against mycobacterial species, indicating potential applications in antimicrobial research (Sriram et al., 2010).
Applications in Drug Synthesis
- Neville and Verge (1977) discussed the preparation of compounds with 5-nitro-2-furyl functions for potential use against Trypanosoma cruzi infections, suggesting possible applications in the synthesis of antiprotozoal drugs (Neville & Verge, 1977).
Properties
Molecular Formula |
C16H16N4O5 |
---|---|
Molecular Weight |
344.32 g/mol |
IUPAC Name |
N-[(E)-(5-morpholin-4-ylfuran-2-yl)methylideneamino]-2-nitrobenzamide |
InChI |
InChI=1S/C16H16N4O5/c21-16(13-3-1-2-4-14(13)20(22)23)18-17-11-12-5-6-15(25-12)19-7-9-24-10-8-19/h1-6,11H,7-10H2,(H,18,21)/b17-11+ |
InChI Key |
GTFMHBZLVDXJST-GZTJUZNOSA-N |
Isomeric SMILES |
C1COCCN1C2=CC=C(O2)/C=N/NC(=O)C3=CC=CC=C3[N+](=O)[O-] |
Canonical SMILES |
C1COCCN1C2=CC=C(O2)C=NNC(=O)C3=CC=CC=C3[N+](=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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